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Cat. No.: B15540900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AS1938909 is a potent and selective cell-permeable inhibitor of the SH2 domain-containing

inositol 5-phosphatase 2 (SHIP2). SHIP2 is a key negative regulator of the phosphoinositide 3-

kinase (PI3K)/Akt signaling pathway, which is crucial for cellular processes such as growth,

proliferation, survival, and glucose metabolism. By hydrolyzing the 5-phosphate from

phosphatidylinositol-3,4,5-trisphosphate (PIP3), SHIP2 attenuates downstream Akt signaling.

Inhibition of SHIP2 by AS1938909 leads to an increase in PIP3 levels, resulting in the

activation of Akt and subsequent downstream effects, including enhanced glucose uptake.

These characteristics make AS1938909 a valuable tool for studying the physiological roles of

SHIP2 and for identifying novel modulators of the PI3K/Akt pathway in a high-throughput

screening (HTS) setting.

These application notes provide detailed protocols for utilizing AS1938909 in both biochemical

and cell-based high-throughput screening assays to identify and characterize novel SHIP2

inhibitors.

Mechanism of Action and Signaling Pathway
AS1938909 acts as a competitive inhibitor of SHIP2, targeting its phosphatase activity. By

blocking the conversion of PIP3 to phosphatidylinositol-3,4-bisphosphate (PI(3,4)P2),

AS1938909 effectively enhances the signaling cascade downstream of PI3K. This leads to
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increased phosphorylation and activation of Akt at key residues (Threonine 308 and Serine

473), which in turn modulates the activity of a multitude of downstream targets involved in

glucose metabolism and cell survival.
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Start

1. Compound Plating
(Test compounds, AS1938909,

DMSO in 384-well plates)

2. Add Recombinant
Human SHIP2 Enzyme

3. Pre-incubation
(Compound + Enzyme)

4. Add Fluorogenic Substrate
(e.g., DiFMUP)

5. Enzymatic Reaction
Incubation

6. Add Stop Solution

7. Read Fluorescence
(Excitation/Emission)

8. Data Analysis
(% Inhibition, IC50)

End
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Start

1. Seed Cells in
384-well Plates

2. Serum Starve Cells

3. Treat Cells with Compounds,
AS1938909, or DMSO

4. Stimulate with Growth Factor
(e.g., Insulin)

5. Lyse Cells

6. Add TR-FRET
Antibody Pair
(p-Akt Ser473)

7. Incubation

8. Read TR-FRET Signal

9. Data Analysis
(% Activation, EC50)

End
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To cite this document: BenchChem. [Application Notes and Protocols for AS1938909 in High-
Throughput Screening]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15540900#using-as1938909-in-a-high-throughput-
screening-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b15540900#using-as1938909-in-a-high-throughput-screening-assay
https://www.benchchem.com/product/b15540900#using-as1938909-in-a-high-throughput-screening-assay
https://www.benchchem.com/product/b15540900#using-as1938909-in-a-high-throughput-screening-assay
https://www.benchchem.com/product/b15540900#using-as1938909-in-a-high-throughput-screening-assay
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15540900?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15540900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

